Cas no 1289689-30-0 ((3R)-1-[1-(1,3-thiazol-2-yl)ethyl]pyrrolidin-3-ol)

• Product Name: (3R)-1-[1-(1,3-thiazol-2-yl)ethyl]pyrrolidin-3-ol
• CAS No: 1289689-30-0
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 2091065
• PubChem ID: 60137552
• Update Time: 2025-05-20

(3R)-1-[1-(1,3-thiazol-2-yl)ethyl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-1-[1-(1,3-thiazol-2-yl)ethyl]pyrrolidin-3-ol
• 1289689-30-0
• (3R)-1-(1-(Thiazol-2-yl)ethyl)pyrrolidin-3-ol
• DB-223342
• (R)-1-(1-Thiazol-2-yl-ethyl)-pyrrolidin-3-ol

• MDL： MFCD18837445
• Inchi： 1S/C9H14N2OS/c1-7(9-10-3-5-13-9)11-4-2-8(12)6-11/h3,5,7-8,12H,2,4,6H2,1H3/t7?,8-/m1/s1
• InChI Key： VREVUQMCBGOQCP-BRFYHDHCSA-N
• SMILES： S1C=CN=C1C(C)N1CC[C@H](C1)O

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.6Ų

Additional information on (3R)-1-[1-(1,3-thiazol-2-yl)ethyl]pyrrolidin-3-ol

Compound CAS No. 1289689-30-0: A Comprehensive Overview

The compound with CAS No. 1289689-30-0, known as (3R)-1-[1-(1,3-thiazol-2-yl)ethyl]pyrrolidin-3-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential therapeutic applications. The 1,3-thiazole ring and the pyrrolidine core are key structural elements that contribute to its unique properties and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (3R)-1-[1-(1,3-thiazol-2-yl)ethyl]pyrrolidin-3-ol. Researchers have employed various methodologies, including enantioselective catalysis and asymmetric synthesis, to construct the chiral center at the third position of the pyrrolidine ring. The stereochemistry of this compound is critical, as it directly influences its pharmacokinetic properties and interactions with biological targets.

One of the most promising aspects of this compound is its potential as a neuroprotective agent. Studies have demonstrated that (3R)-1-[1-(1,3-thiazol-2-yl)ethyl]pyrrolidin-3-ol exhibits significant antioxidant activity, which is essential for mitigating oxidative stress—a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. The thiazole moiety within the molecule has been shown to enhance its ability to scavenge free radicals, thereby protecting neurons from damage.

In addition to its neuroprotective effects, this compound has also been investigated for its anti-inflammatory properties. Experimental data indicate that it can inhibit pro-inflammatory cytokines and reduce inflammation in animal models of arthritis and other inflammatory conditions. This dual functionality makes it a versatile candidate for drug development across multiple therapeutic areas.

The pharmacokinetic profile of (3R)-1-[1-(1,3-thiazol-2-yl)ethyl]pyrrolidin-3-ol has been extensively studied. Preclinical trials have shown that it possesses good bioavailability and favorable distribution characteristics, making it suitable for oral administration. Furthermore, its metabolic stability has been optimized through structural modifications, ensuring prolonged residence time in systemic circulation.

Recent research has also explored the potential of this compound as a modulator of ion channels, particularly voltage-gated sodium channels. Its ability to regulate these channels suggests its utility in treating conditions such as epilepsy and chronic pain syndromes. The integration of computational modeling with experimental studies has provided deeper insights into its mechanism of action at the molecular level.

From a synthetic standpoint, the incorporation of the thiazole ring into the pyrrolidine framework presents both challenges and opportunities. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline its production process. These innovations not only enhance yield but also improve the overall sustainability of manufacturing practices.

The biological evaluation of (3R)-1-[1-(1,3-thiazol-2-yl)ethyl]pyrrolidin-3-ol continues to uncover new avenues for its application in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its progression from bench to bedside, with early-stage clinical trials already underway.

In conclusion, CAS No. 1289689-30-0 represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with robust preclinical data, positions it as a compelling candidate for addressing unmet medical needs across various therapeutic domains.